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This technical support center provides researchers, scientists, and drug development

professionals with essential information for using trifluoromethane (R-23) as a refrigerant in

ultra-low temperature applications. It addresses common challenges, offers troubleshooting

guidance, and presents key data and protocols to ensure safe and effective experimentation.

Frequently Asked Questions (FAQs)
Q1: What is trifluoromethane (R-23) and why is it used for ultra-low temperatures?

A1: Trifluoromethane, or HFC-23, is a hydrofluorocarbon refrigerant used for very low-

temperature applications, typically in the range of -60°C to -100°C.[1][2][3] Its low boiling point

(-82.03°C / -115.64°F) makes it suitable for the low-temperature stage of cascade refrigeration

systems, which are common in medical freezers, environmental chambers, and pharmaceutical

production.[1][2][3][4][5]

Q2: What are the primary safety concerns when working with R-23?

A2: The main safety risks are asphyxiation and frostbite. R-23 is a colorless, odorless gas that

is heavier than air and can displace oxygen in enclosed spaces, leading to rapid suffocation.[2]

[6] Direct contact with the liquefied gas can cause severe frostbite.[6] It is crucial to work in

well-ventilated areas, use oxygen detectors, and wear appropriate personal protective

equipment (PPE), including cryogenic gloves and safety goggles.[7]

Q3: What are the major environmental challenges associated with R-23?
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A3: The primary environmental concern is its extremely high Global Warming Potential (GWP)

of 14,800, meaning it traps a significant amount of heat in the atmosphere compared to carbon

dioxide.[1][8][9][10] This has led to significant regulatory pressure to find lower-GWP

alternatives.[1][11]

Q4: What type of lubricating oil should be used with R-23?

A4: R-23 systems require synthetic polyolester (POE) oils.[2][3][9][12][13] It is not miscible with

traditional mineral or alkylbenzene oils used with older refrigerants like R-13 and R-503.[2]

Proper oil management is critical to ensure oil returns to the compressor at ultra-low

temperatures.[12]

Q5: Can I use R-23 to retrofit a system designed for R-13 or R-503?

A5: Yes, R-23 can be used as an indirect substitute (retrofit) for R-13 and R-503.[2] However,

it's important to note that R-23 has higher discharge temperatures, which may require

equipment modifications to prevent system failures.[9][13] A complete oil change to a

compatible POE lubricant is also mandatory.[2]

Q6: How should I store and handle R-23 cylinders?

A6: R-23 cylinders must be stored upright in a cool, dry, and well-ventilated area away from

direct sunlight and heat sources.[2][6] They should be firmly secured to prevent falling.[6]

Always use a suitable hand truck for moving cylinders and keep the valve protection cap in

place until the cylinder is ready for use.[6]

Troubleshooting Guides
This section addresses specific issues you may encounter during your experiments.

Issue 1: Failure to Reach Target Ultra-Low Temperature
Q: My system is running, but it cannot reach the setpoint temperature (e.g., -80°C). What

should I check?

A: This is a common issue with several potential causes. Follow this systematic approach to

diagnose the problem.
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Check for Refrigerant Leaks: Leaks are a primary cause of poor cooling performance.[14]

[15] Use an electronic leak detector or a soap bubble solution to inspect all joints, valves,

and connections in the refrigeration circuit.

Verify Refrigerant Charge: An insufficient refrigerant charge will lead to a loss of cooling

capacity. Check the system's sight glass (if available) or pressure readings against the

manufacturer's specifications. The optimum charge for an R-23 retrofit may be 10-20% lower

by weight than for R-13 or R-503.[2]

Inspect for Frost Buildup: Excessive frost on the evaporator coils acts as an insulator and

hinders heat transfer.[16] This can be caused by air leaks into the system or high ambient

humidity. A manual defrost may be necessary.[16]

Assess Heat Load: Ensure the experimental heat load does not exceed the cooling capacity

of the system. Check for any unexpected heat sources or breaches in the insulated chamber.

Check the Cascade System: R-23 is used in the low stage of a cascade system.[1][3] Poor

performance in the high-temperature stage (which often uses refrigerants like R-404A) will

prevent the low stage from reaching its target temperature.[17] Verify the high-stage system

is operating correctly.

.dot

Caption: Workflow for diagnosing temperature failures.

Issue 2: High Compressor Discharge Temperature or
Pressure
Q: The alarm for high compressor temperature/pressure is activating. What's the cause?

A: High discharge temperatures are a known characteristic of R-23, but excessive levels

indicate a problem.[9][13]

Non-Condensable Gases: Air or other non-condensable gases that have leaked into the

system will raise the discharge pressure and temperature. These must be professionally

evacuated.
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Overcharged System: An excessive amount of refrigerant can lead to high pressures.

Condenser Issues: In a cascade system, the R-23 circuit is cooled by the high-stage

evaporator (acting as the condenser for the low stage).[17] Ensure the high-stage system is

functioning correctly. For air-cooled systems, check for blocked airflow over the condenser

coils.[14]

High Compression Ratio: This can be caused by very low suction pressure (due to a leak or

restriction) combined with normal or high discharge pressure.

Issue 3: System Shuts Down Unexpectedly
Q: The entire refrigeration unit trips its main power breaker shortly after starting. What should I

investigate?

A: This often points to a severe electrical or mechanical issue.[18]

Compressor Failure: A seized or damaged compressor can draw excessive current, tripping

the breaker.[18] This is a common failure point, especially if the power supply is unstable.[18]

High Standing Pressure: R-23 has a high standing pressure, which can make it difficult for

the compressor to start, especially if it cycles off and attempts to restart immediately without

pressures equalizing.[17]

Electrical Fault: Check for faults in the wiring, start capacitors, or relays associated with the

compressor.
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Caption: Safety workflow for a suspected R-23 leak.
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Quantitative Data
The following tables summarize key data for trifluoromethane (R-23).

Table 1: Physical and Environmental Properties of R-23

Property Value

Chemical Formula CHF₃

Molecular Weight 70.02 g/mol [4]

Boiling Point (1 atm) -82.0°C (-115.6°F)[4][19]

Critical Temperature 25.9°C (78.7°F)[4][19][20]

Critical Pressure 4836.0 kPa (701.4 psia)[4][19][20]

Ozone Depletion Potential (ODP) 0[2][19]

Global Warming Potential (GWP, 100-yr) 14,800[1][9][10][20]

ASHRAE Safety Group
A1 (Low Toxicity, No Flame Propagation)[2][10]

[20]

Table 2: R-23 Pressure-Temperature Relationship (Saturated)

Temperature (°C) Pressure (barg) Temperature (°F) Pressure (psig)

-80 - -115 0.3[19]

-70 0.92[21] -100 9.0[19]

-60 2.11[21] -80 26.3[19]

-50 3.78[21] -60 52.0[19]

-40 6.05[21] -40 88.3[19]

-30 9.06[21] -20 138.0[19]

-20 12.94[21] 0 203.0[19]

-10 17.84[21] 20 287.0[19]
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Table 3: Material Compatibility Summary

Material Class Compatibility Notes

Metals Good

Generally compatible with

common metals like steel,

copper, and aluminum at low

temperatures.[22]

Elastomers Variable

Can cause swelling, cracking,

or hardening in some rubbers.

[23]

Recommended Seals FKM (Viton®)

Fluoroelastomers (FKM) are

often recommended for their

resistance to R-23.[23]

Plastics Variable

Compatibility should be

verified, as some plastics may

become brittle at ultra-low

temperatures.

Experimental Protocols
Protocol 1: Basic Leak Detection Procedure

Safety First: Ensure the area is well-ventilated. Wear safety glasses and appropriate gloves.

Visual Inspection: Turn off the unit. Visually inspect all brazed joints, flare fittings, and valve

connections for signs of oil residue, which often indicates a refrigerant leak.

Pressurize System (If empty): If the system is empty, it should be charged with dry nitrogen

to a pressure specified by the equipment manufacturer for leak testing.

Apply Bubble Solution: Apply a commercial leak detection bubble solution to all suspect

points. The formation of bubbles indicates a leak.

Use Electronic Leak Detector: Turn on a calibrated electronic leak detector designed for HFC

refrigerants. Move the probe slowly (approx. 1 inch per second) along all refrigerant lines
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and components. An audible or visual alarm will signal a leak.

Mark and Repair: Mark any identified leaks. The refrigerant must be properly recovered by a

certified technician before any repairs (e.g., brazing, tightening fittings) are made.

Post-Repair Test: After repair and evacuation, the system should be re-pressurized and

tested again to confirm the repair was successful.

Protocol 2: Safe Handling of R-23 Cylinders
Personal Protective Equipment (PPE): Always wear safety glasses with side shields, leather

or cryogenic gloves, and safety shoes when handling cylinders.

Transport: Use a suitable hand truck or cart to move cylinders; do not drag, roll, or drop

them.[6] Ensure the cylinder is secured on the cart.

Storage: Store cylinders in an upright position in a designated, well-ventilated area.[6] Keep

them away from foot traffic and potential impact.

Connection: Before connecting to a system, ensure the cylinder valve is closed and the

regulator and charging hoses are rated for the high pressures of R-23.

Valve Operation: Keep the valve protection cap on until the cylinder is secured and ready for

use. Open the valve slowly. Close the valve after each use and when the cylinder is empty.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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